peroxyacetic acid uroporphyrin I
peroxyacetic acid uroporphyrin I
Brand Name:
Vulcanchem
CAS No.:
134773-19-6
VCID:
VC0151517
InChI:
InChI=1S/C54H66N4O17/c1-8-68-47(59)19-15-31-35(23-51(63)72-12-5)43-27-40-32(16-20-48(60)69-9-2)36(24-52(64)73-13-6)45(56-40)29-42-34(18-22-50(62)71-11-4)38(26-54(66)75-67)46(58-42)30-41-33(17-21-49(61)70-10-3)37(25-53(65)74-14-7)44(57-41)28-39(31)55-43/h27-30,55-56,67H,8-26H2,1-7H3
SMILES:
CCOC(=O)CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CC(=O)OCC)CCC(=O)OCC)C(=C4CCC(=O)OCC)CC(=O)OCC)C(=C3CCC(=O)OCC)CC(=O)OO)CC(=O)OCC
Molecular Formula:
C54H66N4O17
Molecular Weight:
1043.1 g/mol
peroxyacetic acid uroporphyrin I
CAS No.: 134773-19-6
Main Products
VCID: VC0151517
Molecular Formula: C54H66N4O17
Molecular Weight: 1043.1 g/mol
| CAS No. | 134773-19-6 |
|---|---|
| Product Name | peroxyacetic acid uroporphyrin I |
| Molecular Formula | C54H66N4O17 |
| Molecular Weight | 1043.1 g/mol |
| IUPAC Name | 2-[7,12,17-tris(2-ethoxy-2-oxoethyl)-3,8,13,18-tetrakis(3-ethoxy-3-oxopropyl)-22,23-dihydroporphyrin-2-yl]ethaneperoxoic acid |
| Standard InChI | InChI=1S/C54H66N4O17/c1-8-68-47(59)19-15-31-35(23-51(63)72-12-5)43-27-40-32(16-20-48(60)69-9-2)36(24-52(64)73-13-6)45(56-40)29-42-34(18-22-50(62)71-11-4)38(26-54(66)75-67)46(58-42)30-41-33(17-21-49(61)70-10-3)37(25-53(65)74-14-7)44(57-41)28-39(31)55-43/h27-30,55-56,67H,8-26H2,1-7H3 |
| Standard InChIKey | KLYCXBRBYHTKKX-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CC(=O)OCC)CCC(=O)OCC)C(=C4CCC(=O)OCC)CC(=O)OCC)C(=C3CCC(=O)OCC)CC(=O)OO)CC(=O)OCC |
| Canonical SMILES | CCOC(=O)CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CC(=O)OCC)CCC(=O)OCC)C(=C4CCC(=O)OCC)CC(=O)OCC)C(=C3CCC(=O)OCC)CC(=O)OO)CC(=O)OCC |
| Synonyms | PAU-1 peroxyacetic acid uroporphyrin I |
| PubChem Compound | 195769 |
| Last Modified | Nov 11 2021 |
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